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Introduction

Disuccinimidyl glutarate (DSG) is a homobifunctional N-hydroxysuccinimide (NHS) ester
crosslinker widely utilized in biological research to covalently link interacting proteins and
stabilize protein-protein and protein-DNA interactions. Its membrane-permeable nature allows
for in vivo crosslinking, providing a snapshot of molecular interactions within a cellular context.
This technical guide provides an in-depth overview of the physical and chemical properties of
DSG, detailed experimental protocols for its application, and a summary of its use in elucidating
cellular signaling pathways.

Core Properties of Disuccinimidyl Glutarate

DSG is a crystalline solid that is sparingly soluble in aqueous buffers but readily soluble in
organic solvents such as dimethyl sulfoxide (DMSQO) and dimethylformamide (DMF).[1] It is
crucial to handle DSG in a moisture-free environment as the NHS esters are susceptible to
hydrolysis. For optimal stability, it should be stored at -20°C and desiccated.[1][2]
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Property Value Reference(s)
Molecular Formula C13H14N20s [11[3]
Molecular Weight 326.26 g/mol [3][4]
White to off-white crystalline
Appearance ] [1][5]
solid/powder
Purity 295% - >98% [1][3][6]
_ _ 130-136°C to 168-172°C
Melting Point ) ) [718]
(Varies by supplier)
Spacer Arm Length 7.7 A (5 atoms) [2]
CAS Number 79642-50-5 [1][3]
Solubility and Stability
Solvent Solubility Reference(s)
DMSO ~20 mg/mL [1][9]
DMF ~10 mg/mL [1119]
DMSO:PBS (1:5, pH 7.2) ~0.15 mg/mL [1][9]
Aqueous Buffers Sparingly soluble [1]

Stability: DSG is stable for at least four years when stored at -20°C.[1] Aqueous solutions of

DSG are not recommended for storage for more than one day due to hydrolysis of the NHS

esters.[1]

Chemical Reactivity and Mechanism

DSG contains two amine-reactive NHS esters at each end of a glutarate spacer. These NHS

esters react efficiently with primary amines (e.g., the e-amino group of lysine residues and the

N-termini of proteins) in a pH range of 7-9 to form stable, covalent amide bonds.[2] This

reaction releases N-hydroxysuccinimide as a byproduct.
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Caption: Reaction mechanism of DSG with primary amines. (Max Width: 760px)

Experimental Protocols
In Vitro Protein Crosslinking

This protocol provides a general workflow for crosslinking purified proteins in solution.
Materials:

Purified protein sample in a non-amine-containing buffer (e.g., PBS, HEPES) at pH 7.2-8.0.

Disuccinimidyl glutarate (DSG).

Anhydrous DMSO or DMF.

Quenching buffer (e.g., 1 M Tris-HCI, pH 7.5, or 1 M glycine).
Procedure:

o Protein Preparation: Ensure the protein sample is at a suitable concentration (typically 0.1-2
mg/mL).

e DSG Stock Solution: Immediately before use, prepare a stock solution of DSG in anhydrous
DMSO or DMF (e.g., 25 mM). Allow the DSG vial to equilibrate to room temperature before
opening to prevent moisture condensation.
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Crosslinking Reaction: Add the DSG stock solution to the protein sample to achieve the
desired final concentration. A 10- to 50-fold molar excess of crosslinker to protein is a
common starting point.

Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes or on ice for
2 hours.

Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 20-
50 mM. Incubate for an additional 15 minutes at room temperature.

Analysis: The crosslinked sample is now ready for downstream analysis, such as SDS-
PAGE, immunoprecipitation, or mass spectrometry.
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Caption: Workflow for in vitro protein crosslinking with DSG. (Max Width: 760px)

In Vivo Crosslinking for Chromatin Immunoprecipitation
(ChIP)
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DSG is often used in a two-step crosslinking procedure with formaldehyde for ChlP assays to
effectively capture protein-DNA complexes, especially those involving proteins that do not
directly bind to DNA but are part of larger protein complexes.

Materials:

e Cultured cells.

e Phosphate-buffered saline (PBS).
e DSG.

e Anhydrous DMSO.

o Formaldehyde (37%).

e Glycine solution (e.g., 1.25 M).

o Cell lysis buffer.

Procedure:

e Cell Preparation: Harvest and wash cells with PBS to remove amine-containing media
components.

o DSG Crosslinking: Resuspend the cell pellet in PBS. Prepare a fresh stock solution of DSG
in DMSO and add it to the cell suspension to a final concentration of 1-2 mM. Incubate at
room temperature for 30-45 minutes with gentle rotation.

o Formaldehyde Crosslinking: Add formaldehyde to the cell suspension to a final concentration
of 1% and incubate for 10-15 minutes at room temperature.

e Quenching: Add glycine solution to a final concentration of 125 mM and incubate for 5
minutes at room temperature to quench the formaldehyde.

o Cell Lysis and Downstream Processing: Pellet the cells, wash with PBS, and proceed with
the desired ChlIP protocol, including cell lysis, chromatin shearing, immunoprecipitation, and
analysis.
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Caption: Two-step in vivo crosslinking for ChlP using DSG. (Max Width: 760px)

Applications in Signhaling Pathway Analysis

DSG is a valuable tool for studying transient and stable protein-protein interactions within
signaling pathways. Its ability to permeate cell membranes allows for the capture of intracellular
signaling complexes in their native environment.
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Insulin Signaling

DSG has been used in the study and isolation of the insulin receptor.[1] The insulin signaling
pathway is initiated by the binding of insulin to the insulin receptor (IR), a receptor tyrosine
kinase. This binding event leads to receptor autophosphorylation and the recruitment of various
substrate proteins, such as Insulin Receptor Substrate (IRS) proteins. DSG can be used to
crosslink the IR to its immediate binding partners, facilitating the identification and
characterization of the initial signaling complex.

——— o —— ——————————
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Caption: Use of DSG in studying the Insulin Receptor complex. (Max Width: 760px)
TGF-p Signaling

The Transforming Growth Factor-B (TGF-3) signaling pathway is initiated by the binding of
TGF- ligands to a heteromeric complex of type | and type |l serine/threonine kinase receptors.
This leads to the phosphorylation and activation of downstream SMAD proteins. Chemical
crosslinking has been instrumental in demonstrating that the TGF-3 receptors form hetero-
oligomeric complexes in the presence of the ligand. While specific studies citing DSG for this
purpose were not prominently found, its properties make it a suitable tool for stabilizing the
TGF-[3 receptor complex for further analysis.
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Caption: Potential application of DSG in studying TGF-[3 receptor complexes. (Max Width:
760px)

Safety and Handling

Disuccinimidyl glutarate is classified as an irritant and should be handled with care. It can
cause skin, eye, and respiratory irritation.
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Precautionary Measures:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.

» Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Use only in a well-
ventilated area. Wash hands thoroughly after handling.

o Storage: Store in a well-ventilated place and keep the container tightly closed.
» Disposal: Dispose of contents and container to an approved waste disposal plant.

In case of exposure, follow standard first-aid procedures and seek medical attention if irritation
persists.

Conclusion

Disuccinimidyl glutarate is a versatile and effective crosslinking agent for studying protein-
protein and protein-DNA interactions. Its membrane permeability makes it particularly valuable
for in vivo studies, allowing for the stabilization of molecular complexes in their native cellular
environment. By understanding its chemical properties and following established protocols,
researchers can leverage DSG to gain significant insights into cellular processes and signaling
pathways. As with all chemical reagents, proper safety precautions must be observed during its
handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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